Cas no 669-41-0 (2-fluoro-N-(2-methoxyphenyl)benzamide)

• Product name: 2-fluoro-N-(2-methoxyphenyl)benzamide
• CAS No: 669-41-0
• MF: C₁₄H₁₂FNO₂
• MW: 245.248987197876
• CID: 964968
• PubChem ID: 307365

2-fluoro-N-(2-methoxyphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-methoxyphenyl)benzamide
• 2-Fluoro-N-(2-methoxy-phenyl)-benzamide
• 2-Fluor-benzoesaeure-o-anisidid
• 2-Fluor-benzoesaeure-o-anisylamid
• 2-fluoro-benzoic acid o-anisidide
• AC1L7AQW
• AC1Q45QK
• Ambcb5259091
• CBDivE_013472
• HMS1609G17
• NSC205470
• Oprea1_740425
• DTXSID40308618
• SR-01000412410-1
• Cambridge id 5259091
• NSC-205470
• Z27797440
• 669-41-0
• AKOS001322514
• SR-01000412410
• EU-0002828

• MDL： MFCD00095726
• Inchi： InChI=1S/C14H12FNO2/c1-18-13-9-5-4-8-12(13)16-14(17)10-6-2-3-7-11(10)15/h2-9H,1H3,(H,16,17)
• InChI Key： XSRURAMMAIBUSB-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1NC(C2=CC=CC=C2F)=O

Computed Properties

• Exact Mass: 245.08526
• Monoisotopic Mass: 245.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33
• LogP: 3.15960